Cas no 77630-52-5 (Pentanedioic acid, 2-oxo-, dibutyl ester)
77630-52-5 structure
Product Name:Pentanedioic acid, 2-oxo-, dibutyl ester
CAS No:77630-52-5
MF:C13H22O5
MW:258.310784816742
CID:535723
PubChem ID:18370463
Update Time:2025-04-19
Pentanedioic acid, 2-oxo-, dibutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 2-oxo-, dibutyl ester
- dibutyl 2-oxopentanedioate
- 77630-52-5
- DTXSID10593195
- SCHEMBL7638605
-
- Inchi: 1S/C13H22O5/c1-3-5-9-17-12(15)8-7-11(14)13(16)18-10-6-4-2/h3-10H2,1-2H3
- InChI Key: SDYKGJKTLYBKEN-UHFFFAOYSA-N
- SMILES: O(C(CCC(C(=O)OCCCC)=O)=O)CCCC
Computed Properties
- Exact Mass: 258.14672380g/mol
- Monoisotopic Mass: 258.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69.7Ų
Pentanedioic acid, 2-oxo-, dibutyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
77630-52-5 (Pentanedioic acid, 2-oxo-, dibutyl ester) Related Products
- 108-56-5(Diethyl 2-oxobutanedioate)
- 5753-96-8(Ethyl 2-oxohexanoate)
- 20577-61-1(Methyl 2,4-dioxopentanoate)
- 15933-07-0(Ethyl 2-oxobutanoate)
- 13192-04-6(Dimethyl 2-Ketoglutaconate)
- 13246-52-1(Ethyl 2,4-dioxohexanoate)
- 50461-74-0(Ethyl 2-Oxopentanoate)
- 615-79-2(ethyl 2,4-dioxopentanoate)
- 3952-66-7(Methyl 2-oxobutanoate)
- 5965-53-7(Diethyl 2-oxopentanedioate)
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